1-Benzyl-2-azabicyclo[2.1.1]hexane hydrochloride

• IUPAC Name: 1-benzyl-2-azabicyclo[2.1.1]hexane;hydrochloride
• InChI: InChI=1S/C12H15N.ClH/c1-2-4-10(5-3-1)6-12-7-11(8-12)9-13-12;/h1-5,11,13H,6-9H2;1H
• InChI Key: OMFFHFYIEJJJDT-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC1(NC2)CC3=CC=CC=C3.Cl
• Molecular Formula: C12H16ClN
• Molecular Weight: 209.71 g/mol
• CAS No.: 2225136-10-5

Description

1-Benzyl-2-azabicyclo[2.1.1]hexane hydrochloride is a useful research compound. Its molecular formula is C12H16ClN and its molecular weight is 209.72. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

1-Benzyl-2-azabicyclo[2.1.1]hexane hydrochloride has been the subject of various synthetic studies, demonstrating its versatility in chemical reactions. Notably, Liao et al. (2016) developed a batchwise, multigram preparation method for this compound, highlighting its significance in chemical synthesis (Liao et al., 2016). Ghorbani et al. (2016) explored a three-component reaction for synthesizing 1-azabicyclo[3.1.0]hexane-3-ene derivatives, emphasizing the simplicity and eco-friendliness of this method (Ghorbani et al., 2016). Wolan et al. (2011) presented tactics for the asymmetric preparation of 2-azabicyclo[3.1.0]hexane and 2-azabicyclo[4.1.0]heptane systems, which involve removing benzyl-type protecting groups attached to the nitrogen atom of these compounds (Wolan et al., 2011).

Pharmacological Applications

A series of aryls conjugated to 3N-substituted-azabicyclo[3.1.0]hexane derivatives were synthesized and evaluated as inhibitors of T-type calcium channels for the treatment of neuropathic pain by Kim and Nam (2016). This study found that certain derivatives exhibited potent inhibition and good metabolic stability, indicating the therapeutic potential of these compounds (Kim & Nam, 2016).

Biological Activity

Kurosawa et al. (2020) discussed the importance of the 1-azabicyclo[3.1.0]hexane ring in natural products for biological activities against bacteria, fungi, and tumors. They explored the biosynthesis of ficellomycin, a compound with this ring structure, and revealed the final stages of its biosynthesis involving ring modifications and successive dipeptide formation (Kurosawa et al., 2020).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Future Directions

Bicyclo[2.1.1]hexanes, such as 1-Benzyl-2-azabicyclo[2.1.1]hexane hydrochloride, are playing an increasingly important role in the development of bio-active compounds. They are still underexplored from a synthetic accessibility point of view, suggesting there is potential for future research and development in this area.